13-[2-(3-Azidophenyl)ethyl]-5-chloro-2-ethyl-9-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3(8),4,6,11,13-hexaen-10-one

• Molecular Formula: C22H20ClN7O
• Molecular Weight: 433.9 g/mol
• IUPAC Name: 13-[2-(3-azidophenyl)ethyl]-5-chloro-2-ethyl-9-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• InChI: InChI=1S/C22H20ClN7O/c1-3-30-20-17(22(31)29(2)18-9-10-19(23)26-21(18)30)12-15(13-25-20)8-7-14-5-4-6-16(11-14)27-28-24/h4-6,9-13H,3,7-8H2,1-2H3
• InChI Key: VJUXOPOSCNTTQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=N2)Cl)N(C(=O)C3=C1N=CC(=C3)CCC4=CC(=CC=C4)N=[N+]=[N-])C

Description

13-[2-(3-Azidophenyl)ethyl]-5-chloro-2-ethyl-9-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3(8),4,6,11,13-hexaen-10-one is a useful research compound. Its molecular formula is C22H20ClN7O and its molecular weight is 433.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-[2-(3-Aminophenyl)ethyl]-2-chloro-5,11-dihydro-11-ethyl-5-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one (0.22 g, 0.54 mmol) was dissolved in 0.55 mL of concentrated hydrochloric acid. Water (2.8 mL) was added and the solution was cooled to 0° C. producing a precipitate. A solution of sodium nitrite (0.19 g, 2.75 mmol) in 8 mL of water was added dropwise. After 20 min, a solution of sodium azide (0.27 g, 4.15 mmol) in 3 mL of water was added in the dark. After 15 min, the product was extracted with ethyl acetate. Purification by flash chromatography, eluting with ethyl acetate/hexanes, and recrystallization (ether/petroleum ether) afforded 0.17 g of the title compound, m.p. 104°-105° C.